Cas no 2172042-92-9 (2-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-3-carboxylic acid)

• Product Name: 2-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-3-carboxylic acid
• CAS No: 2172042-92-9
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 6197345
• PubChem ID: 165555180
• Update Time: 2025-11-01

2-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-3-carboxylic acid
• 2172042-92-9
• 2-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]pyrrolidine-3-carboxylic acid
• EN300-1550287

• Inchi： 1S/C26H26N2O5/c1-2-23-21(25(30)31)13-15-28(23)24(29)12-7-14-27-26(32)33-16-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-11,21-23H,2,13-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： XGOKZGJWBYMGPB-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(C#CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1CC)=O

Computed Properties

• Exact Mass: 446.18417193g/mol
• Monoisotopic Mass: 446.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-3-carboxylic acid

Introduction to 2-Ethyl-1-(4-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-3-carboxylic Acid (CAS No. 2172042-92-9)

2-Ethyl-1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-3-carboxylic acid (CAS No. 2172042-92-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Aminoacrylate-Pyrrolidine Carboxylic Acid, is characterized by its unique structural features and potential applications in the development of novel therapeutic agents.

The molecular structure of 2-Ethyl-1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-3-carboxylic acid includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions and ensure the controlled formation of peptide bonds. The presence of the Fmoc group allows for precise manipulation and functionalization of the molecule, making it a valuable intermediate in the synthesis of complex peptides and peptidomimetics.

Recent studies have highlighted the potential of this compound in various biological applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Ethyl-1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-3-carboxylic acid exhibit potent inhibitory activity against specific enzymes involved in cancer progression. These findings suggest that this compound could serve as a lead molecule for the development of targeted cancer therapies.

In addition to its potential as an enzyme inhibitor, 2-Ethyl-1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-3-carboxylic acid has also been explored for its use in drug delivery systems. Research conducted at the University of California, San Francisco, showed that this compound can be effectively incorporated into nanoparticle formulations, enhancing its stability and bioavailability. This property makes it particularly suitable for targeted drug delivery, where precise control over drug release and distribution is crucial.

The synthetic route for producing 2-Ethyl-1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-3-carboxylic acid involves multiple steps, including the protection of amino groups, coupling reactions, and deprotection steps. The efficiency and yield of these reactions have been optimized through advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods. These advancements have significantly improved the scalability and cost-effectiveness of producing this compound on a larger scale.

The physicochemical properties of 2-Ethyl-1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-3-carboxylic acid, including its solubility, stability, and reactivity, have been extensively characterized. These properties are crucial for understanding its behavior in different biological environments and for optimizing its use in various applications. For example, its solubility in organic solvents makes it suitable for use in organic synthesis and pharmaceutical formulations.

In conclusion, 2-Ethyl-1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-y noylpyrrolidine -3-carboxylic acid (CAS No. 2172042 - 9 - 9 ) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities and favorable physicochemical properties, make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore new applications and optimize its use in various fields, contributing to advancements in drug discovery and development.